Cas no 56836-52-3 (Carbamic acid, (2-hydroxyphenyl)-, propyl ester)
56836-52-3 structure
Product Name:Carbamic acid, (2-hydroxyphenyl)-, propyl ester
CAS No:56836-52-3
MF:C10H13NO3
MW:195.215122938156
CID:347724
PubChem ID:12233426
Update Time:2025-04-19
Carbamic acid, (2-hydroxyphenyl)-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (2-hydroxyphenyl)-, propyl ester
- propyl N-(2-hydroxyphenyl)carbamate
- Propyl (2-hydroxyphenyl)carbamate
- DTXSID90481622
- 56836-52-3
-
- Inchi: 1S/C10H13NO3/c1-2-7-14-10(13)11-8-5-3-4-6-9(8)12/h3-6,12H,2,7H2,1H3,(H,11,13)
- InChI Key: MTLBQTZIZAIZEF-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC=CC=1O)=O)CCC
Computed Properties
- Exact Mass: 195.08959
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- PSA: 58.56
Carbamic acid, (2-hydroxyphenyl)-, propyl ester Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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